![molecular formula C19H21FN2O2 B5698884 1-(2-fluorophenyl)-4-[(2-methoxyphenyl)acetyl]piperazine](/img/structure/B5698884.png)
1-(2-fluorophenyl)-4-[(2-methoxyphenyl)acetyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorophenyl)-4-[(2-methoxyphenyl)acetyl]piperazine, commonly known as fluoro-methoxyphenyl-piperazine (FMP), is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMP belongs to the class of piperazine derivatives, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorophenyl)-4-[(2-methoxyphenyl)acetyl]piperazine is not fully understood. However, it is believed to act as a serotonin receptor agonist and a dopamine receptor antagonist. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of BDNF, which is known to promote the growth and survival of neurons. This compound has also been shown to increase the levels of dopamine and serotonin, which are neurotransmitters that play a crucial role in mood regulation. This compound has also been shown to exhibit antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(2-fluorophenyl)-4-[(2-methoxyphenyl)acetyl]piperazine is its wide range of pharmacological activities. It has been shown to exhibit antidepressant, anxiolytic, and antipsychotic effects, making it a potential candidate for the treatment of multiple psychiatric disorders. Another advantage of this compound is its relatively simple synthesis method, which allows for large-scale production.
One of the limitations of this compound is its limited solubility in water, which can make it challenging to administer in vivo. Another limitation is the lack of understanding of its exact mechanism of action, which can make it challenging to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of 1-(2-fluorophenyl)-4-[(2-methoxyphenyl)acetyl]piperazine. One potential direction is the optimization of its pharmacological activities for the treatment of specific psychiatric disorders. Another direction is the development of novel formulations that improve its solubility and bioavailability. Additionally, the elucidation of its exact mechanism of action can provide valuable insights into its therapeutic potential. Finally, the development of this compound analogs with improved pharmacological activities can lead to the discovery of novel therapeutic agents.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It exhibits a wide range of pharmacological activities and has been studied for its potential use in the treatment of multiple psychiatric disorders. While there are limitations to its use, the future directions for the study of this compound are promising and can lead to the discovery of novel therapeutic agents.
Synthesis Methods
The synthesis of 1-(2-fluorophenyl)-4-[(2-methoxyphenyl)acetyl]piperazine involves the reaction of 1-(2-fluorophenyl)piperazine with 2-methoxybenzoyl chloride in the presence of a base. The reaction yields this compound as a white solid with a purity of over 95%. The synthesis method is relatively simple and can be easily scaled up for large-scale production.
Scientific Research Applications
1-(2-fluorophenyl)-4-[(2-methoxyphenyl)acetyl]piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(2-methoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O2/c1-24-18-9-5-2-6-15(18)14-19(23)22-12-10-21(11-13-22)17-8-4-3-7-16(17)20/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWEYFVYHTQSCGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(=O)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
46.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47201076 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.